Cas no 174810-05-0 (1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]-
• CAS No: 174810-05-0
• MF: C₁₂H₁₁NO₃
• MW: 217.22064
• CID: 1360895
• PubChem ID: 10998460

1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-(hydroxymethyl)-2-propenyl]-
• 2-[(2S)-1-hydroxybut-3-en-2-yl]isoindole-1,3-dione
• SCHEMBL15319789
• (S)-2-(1-hydroxybut-3-en-2-yl)isoindoline-1,3-dione
• XWARCKJYBAUGMZ-QMMMGPOBSA-N
• DTXSID10451307
• 174810-05-0

• Inchi： InChI=1S/C12H11NO3/c1-2-8(7-14)13-11(15)9-5-3-4-6-10(9)12(13)16/h2-6,8,14H,1,7H2/t8-/m0/s1
• InChI Key： XWARCKJYBAUGMZ-QMMMGPOBSA-N
• SMILES： C=CC(CO)N1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61